Amino(3-hydroxyphenyl)acetic acid hydrochloride
Overview
Description
Amino(3-hydroxyphenyl)acetic acid hydrochloride is a chemical compound with the molecular formula C8H10ClNO3 . It is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of Amino(3-hydroxyphenyl)acetic acid hydrochloride consists of 8 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 3 oxygen atoms .Chemical Reactions Analysis
Amino acids, including Amino(3-hydroxyphenyl)acetic acid hydrochloride, can act as both an acid and a base. In the presence of a base, the carboxylate group captures a hydrogen ion, and the amino acid becomes positively charged. Conversely, in the presence of an acid, the removal of the hydrogen ion from the amino group of the zwitterion produces a negatively charged amino acid .Physical And Chemical Properties Analysis
Amino acids, including Amino(3-hydroxyphenyl)acetic acid hydrochloride, are non-volatile crystalline solids, which melt or decompose at fairly high temperatures. They possess high dielectric constants and high dipole moments, reflecting the discrete separation of positive and negative charges in their dipolar ionic forms .Scientific Research Applications
Environmental Degradation and Toxicology
Phenylacetic acid derivatives, including Amino(3-hydroxyphenyl)acetic acid hydrochloride, are studied in the context of environmental degradation, particularly in water treatment and soil remediation. Advanced oxidation processes (AOPs) are employed to degrade recalcitrant compounds like acetaminophen, a compound structurally related to phenylacetic acid, into less harmful by-products. Research in this area focuses on understanding the kinetics, mechanisms, and by-products of these processes, as well as their environmental impacts and biotoxicity. For instance, Qutob et al. (2022) reviewed the degradation of acetaminophen by AOPs, highlighting various by-products and their biotoxicity, and proposing degradation pathways based on computational methods, which can enhance the understanding of similar processes for phenylacetic acid derivatives (Qutob et al., 2022).
Biotechnology and Industrial Applications
In biotechnological and industrial contexts, the roles of aromatic amino acids and their metabolites, which include phenylacetic acid derivatives, are explored for their potential in producing bioactive compounds and for use in industrial cleaning processes. For example, the enzymatic preparation of bioactive peptides from soybean and velvet beans, which involves the use of aromatic amino acids, has been reviewed, showing potential ACE inhibitory activities beneficial for health applications (Sitanggang et al., 2021). Additionally, the use of organic acids, including phenylacetic acid, in industrial cleaning processes for ferrous and non-ferrous metals in acidic solutions is discussed, highlighting the need for safer and less corrosive alternatives (Goyal et al., 2018).
Pharmacology and Therapeutic Applications
Phenylacetic acid derivatives are also studied for their pharmacological effects. For instance, N-acetylcysteine, a derivative with an acetyl group, shows promise in psychiatry for the treatment of various disorders due to its antioxidative, neurotropic, and anti-inflammatory properties (Dean et al., 2011). This suggests potential therapeutic applications for similar compounds in treating psychiatric and neurological conditions.
Future Directions
There is significant interest in the synthesis of heterocycle-incorporated azo dye derivatives as potential scaffolds in the pharmaceutical sector. The pharmaceutical industries need a simplistic synthesis approach that can afford a wide range of azo dye derivatives . This could potentially open up new avenues for research involving Amino(3-hydroxyphenyl)acetic acid hydrochloride.
properties
IUPAC Name |
2-amino-2-(3-hydroxyphenyl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3.ClH/c9-7(8(11)12)5-2-1-3-6(10)4-5;/h1-4,7,10H,9H2,(H,11,12);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHWQGSMWKXKSAR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C(C(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Amino(3-hydroxyphenyl)acetic acid hydrochloride | |
CAS RN |
81017-73-4 |
Source
|
| Record name | 2-amino-2-(3-hydroxyphenyl)acetic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5,6,7,8-Tetrahydrocyclohepta[c]pyrrol-4(2H)-one](/img/structure/B1442518.png)
